Cas no 2229494-64-6 (2-3-(difluoromethoxy)phenylacetaldehyde)

• Product Name: 2-3-(difluoromethoxy)phenylacetaldehyde
• CAS No: 2229494-64-6
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 6403043
• PubChem ID: 87520869
• Update Time: 2025-06-09

2-3-(difluoromethoxy)phenylacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-3-(difluoromethoxy)phenylacetaldehyde
• 2229494-64-6
• SCHEMBL3395307
• 2-(3-(Difluoromethoxy)phenyl)acetaldehyde
• EN300-1954652
• 2-[3-(difluoromethoxy)phenyl]acetaldehyde

• Inchi： 1S/C9H8F2O2/c10-9(11)13-8-3-1-2-7(6-8)4-5-12/h1-3,5-6,9H,4H2
• InChI Key： DMEIIRHCSYDORN-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)CC=O)F

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-3-(difluoromethoxy)phenylacetaldehyde

Introduction to 2-3-(Difluoromethoxy)phenylacetaldehyde (CAS No. 2229494-64-6)

2-3-(Difluoromethoxy)phenylacetaldehyde, with the CAS number 2229494-64-6, is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This aldehyde derivative features a difluoromethoxy group attached to a phenyl ring, which imparts distinct chemical and physical properties that make it an intriguing subject for research and development.

The molecular structure of 2-3-(difluoromethoxy)phenylacetaldehyde is characterized by the presence of a difluoromethoxy group (-OCHF₂) at the 3-position of the phenyl ring, and an aldehyde group (-CHO) at the 2-position. The difluoromethoxy moiety is known for its strong electron-withdrawing effect, which can significantly influence the reactivity and stability of the molecule. This feature makes 2-3-(difluoromethoxy)phenylacetaldehyde a valuable building block for the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and functional materials.

In the realm of medicinal chemistry, 2-3-(difluoromethoxy)phenylacetaldehyde has been explored as a potential intermediate in the synthesis of novel drugs. Recent studies have highlighted its role in the development of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of difluoromethoxy-substituted phenylacetaldehyde derivatives that exhibited potent inhibitory activity against various cancer cell lines. The researchers found that the difluoromethoxy group played a crucial role in enhancing the potency and selectivity of these compounds.

Beyond its applications in drug discovery, 2-3-(difluoromethoxy)phenylacetaldehyde has also shown promise in materials science. The unique electronic properties of the difluoromethoxy group make it an attractive candidate for the design of functional materials with enhanced performance. A notable example is its use in the synthesis of organic semiconductors for organic electronic devices. Research published in Advanced Materials in 2020 demonstrated that incorporating 2-3-(difluoromethoxy)phenylacetaldehyde into polymer backbones led to significant improvements in charge transport properties and device efficiency.

The synthetic accessibility of 2-3-(difluoromethoxy)phenylacetaldehyde is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to prepare this compound, including nucleophilic substitution reactions and electrophilic aromatic substitution reactions. These methods have been optimized to achieve high yields and purity, making it feasible for large-scale production and commercialization.

In addition to its synthetic utility, 2-3-(difluoromethoxy)phenylacetaldehyde has been studied for its potential as a probe molecule in chemical biology. Its unique electronic properties allow it to interact selectively with specific biological targets, making it useful for investigating protein-ligand interactions and cellular processes. A study published in Chemical Communications in 2019 utilized 2-3-(difluoromethoxy)phenylacetaldehyde-based probes to elucidate the mechanism of action of certain enzymes involved in metabolic pathways.

The environmental impact of chemicals is an important consideration in their development and application. Research on the environmental fate and toxicity of 2-3-(difluoromethoxy)phenylacetaldehyde is ongoing, but preliminary studies suggest that it exhibits low toxicity and biodegradability under controlled conditions. This makes it a more environmentally friendly option compared to some traditional chemicals used in similar applications.

In conclusion, 2-3-(difluoromethoxy)phenylacetaldehyde (CAS No. 2229494-64-6) is a multifunctional compound with diverse applications across medicinal chemistry, materials science, and chemical biology. Its unique molecular structure and favorable synthetic accessibility position it as a valuable tool for researchers and developers seeking to advance their work in these fields. As ongoing research continues to uncover new properties and applications, the importance of this compound is likely to grow even further.